Cas no 112086-73-4 (Acetonitrile,2-(3-pyridinylmethoxy)-)

• Product Name: Acetonitrile,2-(3-pyridinylmethoxy)-
• CAS No: 112086-73-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 129522
• PubChem ID: 45079987
• Update Time: 2025-04-19

Acetonitrile,2-(3-pyridinylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(3-pyridinylmethoxy)-
• Acetonitrile, (3-pyridinylmethoxy)- (9CI)
• 112086-73-4
• ACETONITRILE,(PYRIDIN-3-YLMETHOXY)-

• Inchi： 1S/C8H8N2O/c9-3-5-11-7-8-2-1-4-10-6-8/h1-2,4,6H,5,7H2
• InChI Key： LKHIUISSKAHPPP-UHFFFAOYSA-N
• SMILES： O(CC#N)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• PSA: 45.91